Cas no 90672-80-3 (4-Bromo-2,5-dimethylthiazole)

• Product Name: 4-Bromo-2,5-dimethylthiazole
• CAS No: 90672-80-3
• MF: C₅H₆BrNS
• MW: 192.076838970184
• MDL: MFCD20491436
• CID: 2812577
• PubChem ID: 56776737
• Update Time: 2025-05-20

4-Bromo-2,5-dimethylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,5-dimethyl-1,3-thiazole
• 4-Bromo-2,5-dimethylthiazole
• Thiazole, 4-bromo-2,5-dimethyl-
• AK163382
• QVOKCMXADQNRPT-UHFFFAOYSA-N
• KM2936
• STL476655
• FCH1417642
• V8938
• 4-Bromo-2,5-dimethylthiazole (ACI)
• MFCD20491436
• AS-60525
• DB-167166
• CS-0153755
• AKOS016363170
• DTXSID60718351
• 90672-80-3
• SCHEMBL2745154
• C77077

• MDL： MFCD20491436
• Inchi： 1S/C5H6BrNS/c1-3-5(6)7-4(2)8-3/h1-2H3
• InChI Key： QVOKCMXADQNRPT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(C)=N1

Computed Properties

• Exact Mass: 190.94043g/mol
• Monoisotopic Mass: 190.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.8

Additional information on 4-Bromo-2,5-dimethylthiazole

Chemical Profile of 4-Bromo-2,5-dimethylthiazole (CAS No. 90672-80-3)

4-Bromo-2,5-dimethylthiazole (CAS No. 90672-80-3) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound belongs to the thiazole family, characterized by a sulfur-containing five-membered ring fused with a nitrogen atom. The presence of bromine and methyl substituents at specific positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of 4-Bromo-2,5-dimethylthiazole contribute to its unique chemical properties. The bromine atom at the 4-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct complex molecular architectures. Additionally, the two methyl groups at the 2- and 5-positions influence the electronic distribution within the ring, potentially modulating its interaction with biological targets.

In recent years, 4-Bromo-2,5-dimethylthiazole has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its thiazole core is a common motif in many approved drugs, including antifungal, antibacterial, and anticancer agents. The bromine substituent allows for selective modifications, enabling the development of derivatives with tailored biological properties. For instance, researchers have utilized this compound to synthesize thiazole-based inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of 4-Bromo-2,5-dimethylthiazole is its role in medicinal chemistry innovation. The compound’s ability to serve as a precursor for diverse scaffolds has been leveraged in high-throughput screening campaigns to identify novel bioactive molecules. Recent studies have demonstrated its utility in generating thiazole derivatives with potent activity against kinases and other enzymes implicated in tumor growth and progression. These findings highlight the compound’s significance as a building block in oncology research.

The agrochemical industry has also benefited from the use of 4-Bromo-2,5-dimethylthiazole as a precursor for developing novel pesticides and herbicides. Its structural versatility allows chemists to design molecules that interact selectively with biological pathways in pests while minimizing environmental impact. For example, derivatives of this compound have shown promise as inhibitors of essential enzymes in plant pathogens, offering a potential solution to increasing resistance issues in agriculture.

From a synthetic chemistry perspective, 4-Bromo-2,5-dimethylthiazole offers excellent opportunities for methodological development. The bromine atom facilitates palladium-catalyzed reactions, enabling the construction of carbon-carbon bonds with high efficiency. This capability is particularly valuable in late-stage functionalization strategies employed by pharmaceutical companies aiming to optimize drug candidates for clinical trials. Furthermore, the stability of the thiazole ring under various reaction conditions makes it a reliable choice for multi-step syntheses.

The electronic properties of 4-Bromo-2,5-dimethylthiazole are another area of interest for researchers exploring its applications in material science. The conjugated system within the thiazole ring can be exploited to develop organic semiconductors or ligands for metal complexes used in catalysis. Recent advances in this field have shown that thiazole derivatives can exhibit remarkable charge transport properties when incorporated into organic electronic devices.

In conclusion,4-Bromo-2,5-dimethylthiazole (CAS No. 90672-80-3) represents a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new methodologies for utilizing this compound’s unique structural features,4-Bromo-2,5-dimethylthiazole is poised to remain a cornerstone of innovation in both academic and industrial settings.